Cas no 1261602-35-0 (2,4'-Dichloro-2'-methoxypropiophenone)

• Product Name: 2,4'-Dichloro-2'-methoxypropiophenone
• CAS No: 1261602-35-0
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 4797412
• Update Time: 2025-06-13

2,4'-Dichloro-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2,4'-Dichloro-2'-methoxypropiophenone

• Inchi： 1S/C10H10Cl2O2/c1-6(11)10(13)8-4-3-7(12)5-9(8)14-2/h3-6H,1-2H3
• InChI Key： DCFCGFNUTAXJDA-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1OC)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3

Additional information on 2,4'-Dichloro-2'-methoxypropiophenone

Comprehensive Overview of 2,4'-Dichloro-2'-methoxypropiophenone (CAS No. 1261602-35-0): Properties, Applications, and Industry Insights

2,4'-Dichloro-2'-methoxypropiophenone (CAS No. 1261602-35-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. As a chlorinated propiophenone derivative, it serves as a versatile intermediate in synthetic chemistry. The compound's molecular formula, C₁₀H₁₀Cl₂O₂, features a methoxy group and dichloro substitution, which contribute to its reactivity and potential applications in targeted synthesis.

Recent studies highlight the growing demand for halogenated aromatic ketones like 2,4'-Dichloro-2'-methoxypropiophenone in drug discovery programs. Researchers are particularly interested in its role as a building block for bioactive molecules, with its electron-withdrawing groups enabling precise molecular modifications. The compound's crystalline structure and moderate solubility in organic solvents make it suitable for controlled reactions in medicinal chemistry applications.

From an industrial perspective, 1261602-35-0 has shown promise in the development of specialty chemicals for crop protection formulations. Its structural motif appears in several agrochemical intermediates, aligning with the agricultural sector's need for environmentally compatible solutions. Manufacturers are optimizing synthetic routes to improve yield and purity, addressing the market's demand for high-performance chemical intermediates.

Analytical characterization of 2,4'-Dichloro-2'-methoxypropiophenone typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating quality control in production batches. Recent advancements in process chemistry have enabled more sustainable production methods, reducing the environmental footprint of fine chemical synthesis.

The compound's thermal stability (typically stable below 150°C) and storage requirements make it suitable for standard laboratory handling. Industry reports indicate growing interest in scalable synthesis protocols for 1261602-35-0, particularly from contract research organizations specializing in custom synthesis services. Regulatory compliance aspects are carefully considered, with proper documentation of safety data and handling procedures.

Emerging applications of 2,4'-Dichloro-2'-methoxypropiophenone include its potential use in material science innovations. Researchers are exploring its incorporation into functional polymers and coordination complexes, leveraging its aromatic backbone for specific electronic properties. These developments align with current trends in smart materials research and green chemistry initiatives.

Market analysts project steady growth for specialty ketones like 1261602-35-0, driven by pharmaceutical R&D investments and precision agriculture demands. The compound's structural versatility positions it as valuable for molecular design across multiple industries. Ongoing research continues to uncover novel applications, reinforcing its importance in advanced chemical synthesis.